Cas no 917377-75-4 (Phosphine,1,1'-[(1R)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-bis(3,5-dimethylphenyl)-(9CI))

• Product Name: Phosphine,1,1'-[(1R)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-bis(3,5-dimethylphenyl)-(9CI)
• CAS No: 917377-75-4
• MF: C₄₉H₅₀P₂
• MW: 700.868834972382
• MDL: MFCD08459343
• CID: 796612
• PubChem ID: 329762237
• Update Time: 2024-10-26

Phosphine,1,1'-[(1R)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-bis(3,5-dimethylphenyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[(1R)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-bis(3,5-dimethylphenyl)-(9CI)
• (R)-XYL-SDP
• 2,2',3,3'-Tetrahydro-1,1'-spirobi[indene]-7,7'-diylbis[bis(3,5-di methylphenyl)phosphine]
• 1,1'-[(1R)-2,2',3,3'-Tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-bis(3,5-dimethylphenyl)phosphine]
• (R)-7,7'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]
• (R)-(+)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindene
• (S)-7,7'-Bis(bis(3,5-dimethylphenyl)phosphaneyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]
• [4'-bis(3,5-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(3,5-dimethylphenyl)phosphane
• J10012
• AKOS015950864
• 917377-75-4
• (r)-(+)-7,7'-bis[di(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindane
• SCHEMBL1224820
• J10011
• MFCD08459343
• (R)-Xyl-SDPne
• (s)-(-)-7,7'-bis[di(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindane
• (R)-(+)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-1,1'-spirobiindane
• 528521-89-3
• (S)-(-)-7,7\\'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2\\',3,3\\'-TETRAHYDRO-1,1\\'-SPIROBIINDANE
• (S)-Xyl-SDP
• 97%,98% ee

• MDL： MFCD08459343
• Inchi： 1S/C49H50P2/c1-31-19-32(2)24-41(23-31)50(42-25-33(3)20-34(4)26-42)45-13-9-11-39-15-17-49(47(39)45)18-16-40-12-10-14-46(48(40)49)51(43-27-35(5)21-36(6)28-43)44-29-37(7)22-38(8)30-44/h9-14,19-30H,15-18H2,1-8H3
• InChI Key： AZSBNBQMIMQOPG-UHFFFAOYSA-N
• SMILES： C1C=C2CCC3(CCC4=C3C(P(C3C=C(C)C=C(C)C=3)C3C=C(C)C=C(C)C=3)=CC=C4)C2=C(P(C2C=C(C)C=C(C)C=2)C2C=C(C)C=C(C)C=2)C=1

Computed Properties

• Exact Mass: 700.33877559g/mol
• Monoisotopic Mass: 700.33877559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 51
• Rotatable Bond Count: 6
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: >300 °C
• Boiling Point: 794.8±60.0 °C at 760 mmHg
• Flash Point: 465.3±39.2 °C
• Sensitiveness: air sensitive
• Specific Rotation: +87.5° (c 0.53, CH2Cl2)
• Optical Activity: [α]22/D +64.0, c = 1 in chloroform
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Phosphine,1,1'-[(1R)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-bis(3,5-dimethylphenyl)-(9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H302 (100%)
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives
• Catalysts and Inorganic Chemicals Catalysts